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Mono[2-(carboxymethyl)hexyl] Phthalate Mono[2-(carboxymethyl)hexyl] Phthalate Mono[2-(carboxymethyl)hexyl] phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy gruops of phthalic acid with the hydroxy group of 3-(hydroxymethyl)heptanoic acid. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a phthalic acid monoester and a dicarboxylic acid.
Brand Name: Vulcanchem
CAS No.: 82975-93-7
VCID: VC0128017
InChI: InChI=1S/C16H20O6/c1-2-3-6-11(9-14(17)18)10-22-16(21)13-8-5-4-7-12(13)15(19)20/h4-5,7-8,11H,2-3,6,9-10H2,1H3,(H,17,18)(H,19,20)
SMILES: CCCCC(CC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C16H20O6
Molecular Weight: 308.33 g/mol

Mono[2-(carboxymethyl)hexyl] Phthalate

CAS No.: 82975-93-7

Reference Standards

VCID: VC0128017

Molecular Formula: C16H20O6

Molecular Weight: 308.33 g/mol

Mono[2-(carboxymethyl)hexyl] Phthalate - 82975-93-7

CAS No. 82975-93-7
Product Name Mono[2-(carboxymethyl)hexyl] Phthalate
Molecular Formula C16H20O6
Molecular Weight 308.33 g/mol
IUPAC Name 2-[2-(carboxymethyl)hexoxycarbonyl]benzoic acid
Standard InChI InChI=1S/C16H20O6/c1-2-3-6-11(9-14(17)18)10-22-16(21)13-8-5-4-7-12(13)15(19)20/h4-5,7-8,11H,2-3,6,9-10H2,1H3,(H,17,18)(H,19,20)
Standard InChIKey CCNOZWPVQWCJFK-UHFFFAOYSA-N
SMILES CCCCC(CC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCC(CC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
Description Mono[2-(carboxymethyl)hexyl] phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy gruops of phthalic acid with the hydroxy group of 3-(hydroxymethyl)heptanoic acid. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a phthalic acid monoester and a dicarboxylic acid.
Synonyms 1,2-Benzenedicarboxylic Acid 1-[2-(Carboxymethyl)hexyl] Ester; MCMHP; 1,2-Benzenedicarboxylic Acid Mono[2-(carboxymethyl)hexyl] Ester;
PubChem Compound 187353
Last Modified Nov 11 2021
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